Cas no 3376-59-8 (1,2,3-Propanetriol,1-benzoate)

1,2,3-Propanetriol,1-benzoate is a glycerol benzoate derivative with applications in specialty chemical formulations. This compound combines the hydroxyl functionality of glycerol with the aromatic properties of benzoic acid, offering a balance of solubility and stability. Its structure allows for use as an intermediate in organic synthesis, particularly in the production of plasticizers, resins, and cosmetic ingredients. The benzoate moiety enhances lipophilicity, making it suitable for formulations requiring controlled hydrophobicity. The product is characterized by its moderate viscosity and compatibility with polar and non-polar systems. Its ester linkage provides hydrolytic stability under neutral conditions, ensuring reliable performance in industrial applications.

1,2,3-Propanetriol,1-benzoate structure

Product Name:1,2,3-Propanetriol,1-benzoate

CAS No:3376-59-8

MF:C₁₀H₁₂O₄

MW:196.199883460999

MDL:MFCD01084321

CID:316200

PubChem ID:137911

Update Time:2025-10-09

1,2,3-Propanetriol,1-benzoate Chemical and Physical Properties

Names and Identifiers

- 1,2,3-Propanetriol,1-benzoate
- 1-Monobenzoylglycerol
- 2,3-Dihydroxypropyl benzoate
- SCHEMBL3391
- CS-0156546
- AKOS024464626
- 3376-59-8
- (-)-1-benzoyl glycerol
- 1-benzoyl glycerol
- SFCPXHKCMRZQAC-UHFFFAOYSA-N
- glycerol benzoate
- DTXSID40872268
- C74734
- 2,3-dihydroxypropylbenzoate
- MFCD01084321
- DS-7788
- DB-163502
- MDL： MFCD01084321
- Inchi： 1S/C10H12O4/c11-6-9(12)7-14-10(13)8-4-2-1-3-5-8/h1-5,9,11-12H,6-7H2
- InChI Key： SFCPXHKCMRZQAC-UHFFFAOYSA-N
- SMILES： O(C(C1C=CC=CC=1)=O)CC(CO)O

Computed Properties

Exact Mass: 196.07356
Monoisotopic Mass: 196.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 66.8Å²

Experimental Properties

Density: 1.259
Boiling Point: 376.6°C at 760 mmHg
Flash Point: 151.2°C
Refractive Index: 1.559
PSA: 66.76
LogP: 0.19660

1,2,3-Propanetriol,1-benzoate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

1,2,3-Propanetriol,1-benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BH207-250mg	1,2,3-Propanetriol,1-benzoate	3376-59-8	95+%	250mg	￥1160.0	2022-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BH207-100mg	1,2,3-Propanetriol,1-benzoate	3376-59-8	95+%	100mg	￥580.0	2022-07-28
Alichem	A019097198-250mg	2,3-Dihydroxypropyl benzoate	3376-59-8	95%	250mg	$163.00	2023-09-02
Alichem	A019097198-1g	2,3-Dihydroxypropyl benzoate	3376-59-8	95%	1g	$406.00	2023-09-02
abcr	AB505445-250 mg	2,3-Dihydroxypropyl benzoate; .	3376-59-8		250MG	€317.30	2023-04-18
abcr	AB505445-1 g	2,3-Dihydroxypropyl benzoate; .	3376-59-8		1g	€633.20	2023-04-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D892340-250mg	2,3-Dihydroxypropyl benzoate	3376-59-8	≥95%	250mg	1,161.00	2021-05-17
eNovation Chemicals LLC	D749787-100mg	2,3-Dihydroxypropyl benzoate	3376-59-8	95+%	100mg	$65	2024-06-07
eNovation Chemicals LLC	D749787-250mg	2,3-Dihydroxypropyl benzoate	3376-59-8	95+%	250mg	$85	2024-06-07
eNovation Chemicals LLC	D749787-1g	2,3-Dihydroxypropyl benzoate	3376-59-8	95+%	1g	$180	2024-06-07